Cas no 203864-36-2 (1-Propanone, 1-(2,3-dihydro-2-benzofuranyl)-2,2-dimethyl-)

• Product Name: 1-Propanone, 1-(2,3-dihydro-2-benzofuranyl)-2,2-dimethyl-
• CAS No: 203864-36-2
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6122136
• PubChem ID: 81959145
• Update Time: 2025-08-02

1-Propanone, 1-(2,3-dihydro-2-benzofuranyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,3-dihydro-2-benzofuranyl)-2,2-dimethyl-
• AKOS020941501
• EN300-745063
• 1-(2,3-DIHYDRO-1-BENZOFURAN-2-YL)-2,2-DIMETHYLPROPAN-1-ONE
• 203864-36-2

• Inchi： 1S/C13H16O2/c1-13(2,3)12(14)11-8-9-6-4-5-7-10(9)15-11/h4-7,11H,8H2,1-3H3
• InChI Key： GGTJLJUUGLZPLE-UHFFFAOYSA-N
• SMILES： C(C1CC2=CC=CC=C2O1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 304.2±31.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 1-Propanone, 1-(2,3-dihydro-2-benzofuranyl)-2,2-dimethyl-

Comprehensive Overview of 1-Propanone, 1-(2,3-dihydro-2-benzofuranyl)-2,2-dimethyl- (CAS No. 203864-36-2)

1-Propanone, 1-(2,3-dihydro-2-benzofuranyl)-2,2-dimethyl- (CAS No. 203864-36-2) is a specialized organic compound with a unique molecular structure that combines a benzofuran moiety with a dimethyl-substituted propanone group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, flavor and fragrance synthesis, and material science. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel bioactive molecules and sustainable chemical solutions.

The benzofuran core of this compound is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry. Benzofuran derivatives are known for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. The addition of the 2,2-dimethyl propanone side chain further enhances the molecule's versatility, making it a valuable candidate for drug discovery and fine chemical synthesis. Recent studies have highlighted its potential as a building block for heterocyclic compounds, which are widely used in the development of agrochemicals and functional materials.

In the context of green chemistry, 1-Propanone, 1-(2,3-dihydro-2-benzofuranyl)-2,2-dimethyl- has been investigated for its compatibility with eco-friendly synthesis methods. With the global shift toward sustainable manufacturing, this compound's potential to be synthesized using catalytic processes or biocatalysis aligns with industry trends. Additionally, its stability under various conditions makes it a promising candidate for high-performance coatings and advanced polymer formulations, addressing the need for durable materials in sectors like automotive and electronics.

From a commercial perspective, the demand for CAS No. 203864-36-2 is rising, particularly in regions with strong pharmaceutical and specialty chemical industries. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of research laboratories and industrial applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to ensure the compound's quality and consistency, reflecting the importance of quality control in its production.

Looking ahead, 1-Propanone, 1-(2,3-dihydro-2-benzofuranyl)-2,2-dimethyl- is poised to play a pivotal role in emerging fields like personalized medicine and smart materials. Its structural features offer opportunities for molecular customization, enabling researchers to tailor its properties for specific applications. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in academic publications and industry reports, solidifying its position as a key player in modern chemistry.